Cas no 41208-24-6 (1-Phenyl-3-(piperidin-1-yl)propan-1-amine)

• Product Name: 1-Phenyl-3-(piperidin-1-yl)propan-1-amine
• CAS No: 41208-24-6
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 328277
• PubChem ID: 13799091
• Update Time: 2025-10-18

1-Phenyl-3-(piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-(piperidin-1-yl)propan-1-amine
• 1-phenyl-3-piperidin-1-ylpropan-1-amine
• 1-PHENYL-3-PIPERIDIN-1-YL-PROPYLAMINE
• 1-PIPERIDINEPROPANAMINE, -PHENYL-
• 1-Piperidinepropanamine,a-phenyl-
• 1-(3-amino-3-phenylpropyl)piperidine
• 1-<3-Phenyl-3-amino-propyl>-piperidin
• 1-Phenyl-3-(1-piperidinyl)-n-propylamine
• 1-Phenyl-3-piperidino-propylamin
• 1-phenyl-3-piperidino-propylamine
• 1-phenyl-3-piperidylpropylamine
• 1-Piperidinepropanamine,a-phenyl
• alpha-Phenyl-1-piperidinepropanamine
• STK349837
• BBL040089
• CS-0001985
• (1-Phenylpiperidine)propanamine
• A825467
• 41208-24-6
• 1-phenyl-3-(1-piperidinyl)-1-propanamine
• AKOS000262682
• 1-phenyl-3-(1-piperidyl)propan-1-amine
• EN300-229882
• 1-phenyl-3-piperidin-1-yl-propan-1-amine
• SCHEMBL6009479
• 1-Piperidinepropanamine, a-phenyl-
• AKOS016345037
• AQRWYAQXDIBCCU-UHFFFAOYSA-N
• DTXSID40549822

• MDL： MFCD04971047
• Inchi： InChI=1S/C14H22N2/c15-14(13-7-3-1-4-8-13)9-12-16-10-5-2-6-11-16/h1,3-4,7-8,14H,2,5-6,9-12,15H2
• InChI Key： AQRWYAQXDIBCCU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(CCN2CCCCC2)N

Computed Properties

• Exact Mass: 218.17800
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 344.6±35.0 °C at 760 mmHg
• Flash Point: 147.8±21.1 °C
• Refractive Index: 1.545
• PSA: 29.26000
• LogP: 3.20060
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Phenyl-3-(piperidin-1-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Phenyl-3-(piperidin-1-yl)propan-1-amine

Comprehensive Overview of 1-Phenyl-3-(piperidin-1-yl)propan-1-amine (CAS No. 41208-24-6)

1-Phenyl-3-(piperidin-1-yl)propan-1-amine, with the CAS number 41208-24-6, is a chemical compound that has garnered significant interest in both academic and industrial research. This compound, often referred to by its systematic name, belongs to a class of organic molecules characterized by a phenyl group attached to a propan-1-amine backbone, further modified by a piperidin-1-yl substituent. Its unique structural features make it a subject of study in various fields, including medicinal chemistry, material science, and synthetic organic chemistry.

The molecular structure of 1-Phenyl-3-(piperidin-1-yl)propan-1-amine combines aromatic and aliphatic components, which contribute to its diverse reactivity and potential applications. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and pharmacological pathways. The presence of the piperidine ring, a common motif in bioactive compounds, enhances its versatility in drug design and development.

In recent years, the demand for CAS 41208-24-6 has increased due to its relevance in cutting-edge research areas such as neuroscience and drug discovery. Scientists are particularly interested in its potential interactions with neurotransmitter systems, which could lead to breakthroughs in understanding cognitive functions and neurological disorders. This aligns with the growing public interest in brain health and mental wellness, topics frequently searched in online platforms and AI-driven queries.

From a synthetic perspective, 1-Phenyl-3-(piperidin-1-yl)propan-1-amine serves as a valuable building block for constructing more complex architectures. Its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly relevant in the context of combinatorial chemistry and pharmaceutical research, where efficiency and diversity are paramount.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, have been extensively studied to optimize its use in various applications. These properties are critical for researchers working on drug formulation and delivery systems, another hot topic in modern chemistry. Understanding these attributes helps in designing compounds with improved bioavailability and therapeutic efficacy.

In addition to its pharmacological potential, 1-Phenyl-3-(piperidin-1-yl)propan-1-amine has found applications in material science. Its aromatic and amine groups can participate in polymerization reactions, contributing to the development of novel polymers with tailored properties. This intersects with the rising interest in smart materials and sustainable chemistry, areas that dominate contemporary scientific discourse.

Safety and handling of CAS 41208-24-6 are also important considerations. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This includes adherence to guidelines for storage, handling, and disposal, which are frequently searched topics by professionals and students alike.

The synthesis of 1-Phenyl-3-(piperidin-1-yl)propan-1-amine typically involves multi-step organic reactions, often starting from readily available precursors. Detailed protocols and optimization strategies are widely discussed in academic literature, making it a popular subject for organic synthesis tutorials and research papers. These resources are invaluable for chemists seeking to replicate or innovate upon existing methodologies.

In conclusion, 1-Phenyl-3-(piperidin-1-yl)propan-1-amine (CAS No. 41208-24-6) is a compound of significant scientific and industrial relevance. Its structural complexity and functional diversity make it a cornerstone in multiple research domains, from medicinal chemistry to material science. As interest in personalized medicine and advanced materials continues to grow, the importance of such versatile intermediates will only increase, solidifying their place in the future of scientific innovation.